Cas no 1702659-62-8 ((2,4-dibromophenyl)methanesulfonamide)

• Product Name: (2,4-dibromophenyl)methanesulfonamide
• CAS No: 1702659-62-8
• MF: C₇H₇Br₂NO₂S
• MW: 329.008979082108
• MDL: MFCD29976653
• CID: 4611742
• PubChem ID: 107944156
• Update Time: 2025-10-31

(2,4-dibromophenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonamide, 2,4-dibromo-
• (2,4-dibromophenyl)methanesulfonamide

• MDL： MFCD29976653
• Inchi： 1S/C7H7Br2NO2S/c8-6-2-1-5(7(9)3-6)4-13(10,11)12/h1-3H,4H2,(H2,10,11,12)
• InChI Key： ITSFGXWHATZZAG-UHFFFAOYSA-N
• SMILES： C1(CS(N)(=O)=O)=CC=C(Br)C=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on (2,4-dibromophenyl)methanesulfonamide

Recent Advances in the Study of (2,4-dibromophenyl)methanesulfonamide (CAS: 1702659-62-8) in Chemical Biology and Pharmaceutical Research

In recent years, (2,4-dibromophenyl)methanesulfonamide (CAS: 1702659-62-8) has emerged as a compound of significant interest in chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its unique brominated phenyl ring, has demonstrated promising biological activities, particularly in the context of enzyme inhibition and targeted drug design. The compound's structural features, including the sulfonamide moiety and bromine substituents, contribute to its potential as a versatile scaffold for medicinal chemistry applications.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the inhibitory effects of (2,4-dibromophenyl)methanesulfonamide on carbonic anhydrase isoforms, revealing selective inhibition profiles that could be leveraged for the development of novel therapeutics targeting conditions such as glaucoma and certain cancers. The research team employed X-ray crystallography to elucidate the binding mode of the compound within the enzyme's active site, providing valuable insights for structure-activity relationship optimization.

Further investigations have focused on the compound's potential as a building block for PROTAC (Proteolysis Targeting Chimera) molecules. A 2024 study in ACS Chemical Biology demonstrated that derivatives of (2,4-dibromophenyl)methanesulfonamide could effectively serve as warheads for E3 ubiquitin ligase recruitment, enabling targeted protein degradation. This application represents a significant advancement in the field of targeted protein degradation therapeutics.

The pharmacokinetic properties of (2,4-dibromophenyl)methanesulfonamide have also been the subject of recent research. A comprehensive ADME (Absorption, Distribution, Metabolism, and Excretion) study published in Drug Metabolism and Disposition (2024) reported favorable metabolic stability and moderate blood-brain barrier penetration, suggesting potential applications in central nervous system disorders. However, the study also noted the need for structural modifications to improve oral bioavailability.

From a synthetic chemistry perspective, novel routes for the efficient preparation of (2,4-dibromophenyl)methanesulfonamide have been developed. A 2023 publication in Organic Process Research & Development described a scalable, environmentally friendly synthesis method that reduces the use of hazardous reagents while maintaining high yields. This advancement addresses previous challenges in large-scale production of the compound.

Emerging applications in antimicrobial research have also been reported. A recent study in Antimicrobial Agents and Chemotherapy (2024) demonstrated that (2,4-dibromophenyl)methanesulfonamide derivatives exhibit potent activity against drug-resistant bacterial strains, particularly methicillin-resistant Staphylococcus aureus (MRSA), through a novel mechanism of action involving interference with bacterial cell wall biosynthesis.

As research continues, (2,4-dibromophenyl)methanesulfonamide (CAS: 1702659-62-8) demonstrates growing potential across multiple therapeutic areas. Its unique chemical properties and demonstrated biological activities position it as a valuable compound for future drug discovery efforts. Ongoing studies are exploring its applications in oncology, neurology, and infectious diseases, with several derivative compounds currently in preclinical development pipelines.